5-amino-1-(4-bromobenzyl)-N-(3,4-dimethoxybenzyl)-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: 5-amino-1-[(4-bromophenyl)methyl]-N-[(3,4-dimethoxyphenyl)methyl]triazole-4-carboxamide
• InChI: InChI=1S/C19H20BrN5O3/c1-27-15-8-5-13(9-16(15)28-2)10-22-19(26)17-18(21)25(24-23-17)11-12-3-6-14(20)7-4-12/h3-9H,10-11,21H2,1-2H3,(H,22,26)
• InChI Key: RKLGVJZGYFGPBH-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CNC(=O)C2=C(N(N=N2)CC3=CC=C(C=C3)Br)N)OC
• Molecular Formula: C19H20BrN5O3
• Molecular Weight: 446.3 g/mol

Description

5-amino-1-(4-bromobenzyl)-N-(3,4-dimethoxybenzyl)-1H-1,2,3-triazole-4-carboxamide is a useful research compound. Its molecular formula is C19H20BrN5O3 and its molecular weight is 446.305. The purity is usually 95%.
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Scientific Research Applications

Solid-Phase Synthesis Applications

Research by Albericio and Bárány (2009) on polymer-supported benzylamides for solid-phase synthesis of peptide amides showcases the relevance of related compounds in facilitating peptide synthesis under mild conditions. Their work demonstrates the utility of benzylamide linkages, which could be analogous to the functionalities present in the subject compound, for synthesizing biologically active peptides with high yields and purity (Albericio & Bárány, 2009).

Triazole-based Scaffolds for Drug Design

Ferrini et al. (2015) explored the synthesis of 5-amino-1,2,3-triazole-4-carboxylates to develop triazole-based scaffolds for peptidomimetics and biologically active compounds. Their work underlines the importance of triazole compounds in creating structures that are central to drug design, suggesting potential pathways for the subject compound to serve as a precursor in medicinal chemistry (Ferrini et al., 2015).

Anticancer Applications

Bekircan et al. (2008) synthesized new derivatives of 4-amino-3-(p-methoxybenzyl)-4,5-dihydro-1,2,4-triazole-5-one and evaluated their anticancer activities. This study exemplifies the potential of triazole derivatives in developing novel anticancer agents, indicating that the subject compound could similarly be explored for its anticancer properties (Bekircan et al., 2008).

Heterocyclic Compound Synthesis

Kemskiy et al. (2018) focused on synthesizing substituted [1,2,3]triazolo[4,5-e][1,4]diazepines from 5-amino-N-(2,2-dimethoxyethyl)-1H-1,2,3-triazole-4-carboxamides. Their work on creating heterocyclic compounds with potential therapeutic applications suggests a similar role for the subject compound in synthesizing diverse heterocycles with biological relevance (Kemskiy et al., 2018).